Cas no 524674-05-3 (2-(2,4-Difluorophenyl)pyrrolidine)
2-(2,4-Difluorophenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-Difluorophenyl)pyrrolidine
- 2-(2,4-DIFLUORO-PHENYL)-PYRROLIDINE HYDROCHLORIDE
- Pyrrolidine, 2-(2,4-difluorophenyl)-
- 2-(2,4-difluoro-phenyl)-pyrrolidine
- AC1NO8U1
- AG-C-70527
- AK141422
- CTK1G7634
- SureCN3333995
- AKOS016343639
- FT-0751125
- A26450
- N10911
- AKOS000152510
- CS-0453270
- 524674-05-3
- SCHEMBL3333995
- DTXSID70408433
- EN300-50506
- BB 0249542
- MFCD05189268
- (S)-2-(2,4-difluorophenyl)pyrrolidine(S)-2-(2,4-difluorophenyl)pyrrolidine
- DB-071532
- SY253337
-
- MDL: MFCD05189268
- Inchi: 1S/C10H11F2N/c11-7-3-4-8(9(12)6-7)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2
- InChI Key: ALDQGGCTXDBBBO-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1C1CCCN1)F
Computed Properties
- Exact Mass: 183.08603
- Monoisotopic Mass: 183.08595568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 1.164
- Boiling Point: 212 ºC
- Flash Point: 82 ºC
- PSA: 12.03
- Vapor Pressure: 0.2±0.4 mmHg at 25°C
2-(2,4-Difluorophenyl)pyrrolidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(2,4-Difluorophenyl)pyrrolidine Pricemore >>
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| Fluorochem | 032041-250mg |
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524674-05-3 | 95% | 250mg |
£355.00 | 2022-03-01 | |
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| Alichem | A109004419-1g |
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$607.60 | 2023-09-01 | |
| Chemenu | CM198610-1g |
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$701 | 2024-07-15 | |
| Enamine | EN300-50506-0.05g |
2-(2,4-difluorophenyl)pyrrolidine |
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| Enamine | EN300-50506-0.1g |
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$199.0 | 2023-02-10 | ||
| Enamine | EN300-50506-0.25g |
2-(2,4-difluorophenyl)pyrrolidine |
524674-05-3 | 0.25g |
$285.0 | 2023-02-10 | ||
| Enamine | EN300-50506-0.5g |
2-(2,4-difluorophenyl)pyrrolidine |
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$448.0 | 2023-02-10 | ||
| Enamine | EN300-50506-1.0g |
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$0.0 | 2023-06-07 |
2-(2,4-Difluorophenyl)pyrrolidine Suppliers
2-(2,4-Difluorophenyl)pyrrolidine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 2-(2,4-Difluorophenyl)pyrrolidine
2-(2,4-Difluorophenyl)pyrrolidine (CAS No: 524674-05-3)
2-(2,4-Difluorophenyl)pyrrolidine is a heterocyclic organic compound with the CAS registry number 524674-05-3. This compound belongs to the class of pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring introduces unique electronic and steric properties, making this compound a valuable building block in organic synthesis and drug discovery.
The molecular formula of 2-(2,4-Difluorophenyl)pyrrolidine is C11H11F2N, and its molecular weight is approximately 199.19 g/mol. The compound is typically a white crystalline solid with a melting point of around 135°C and a boiling point of approximately 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic applications.
Recent studies have highlighted the potential of pyrrolidine derivatives in medicinal chemistry due to their ability to modulate biological targets such as G-protein coupled receptors (GPCRs) and ion channels. For instance, research published in the *Journal of Medicinal Chemistry* in 2023 demonstrated that 2-(2,4-Difluorophenyl)pyrrolidine derivatives exhibit potent activity against certain cancer cell lines by inhibiting key enzymes involved in cell proliferation.
The synthesis of 2-(2,4-Difluorophenyl)pyrrolidine involves a multi-step process that typically begins with the preparation of the corresponding phenyl fluoride derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the pyrrolidine ring. The reaction conditions, including temperature and solvent choice, play a critical role in achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.
In terms of applications, 2-(2,4-Difluorophenyl)pyrrolidine has found utility in the development of novel pharmaceutical agents. Its fluorinated phenyl group enhances pharmacokinetic properties such as bioavailability and metabolic stability, making it an attractive scaffold for drug design. Additionally, this compound serves as an intermediate in the synthesis of more complex molecules with diverse biological activities.
Emerging research has also explored the use of pyrrolidine derivatives in materials science. For example, studies published in *Advanced Materials* have shown that polymers incorporating fluorinated pyrrolidine moieties exhibit improved thermal stability and mechanical properties. These findings suggest that 2-(2,4-Difluorophenyl)pyrrolidine could be employed in the development of advanced materials for high-performance applications.
In conclusion, CAS No: 524674-05-3, or 2-(2,4-Difluorophenyl)pyrrolidine, is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties and recent research breakthroughs underscore its importance as a key building block in organic synthesis and drug discovery.
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